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Compound of Interest

Compound Name: Vat Black 27

Cat. No.: B1669110

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the continuous pad-steam dyeing of
cellulosic fibers, such as cotton, with Vat Black 27. The information is collated from established
textile chemistry resources and is intended for a scientific audience in a research or
development setting. Adherence to laboratory safety protocols is mandatory when handling the
chemicals involved.

Introduction

Vat Black 27 (C.I. Vat Black 27, CAS No. 2379-81-9) is an anthraquinone-based vat dye
known for its excellent fastness properties on cellulosic fibers. The pad-steam method is a
continuous dyeing process ideal for achieving uniform and reproducible shades on woven
fabrics. This process involves the impregnation of the fabric with the insoluble vat dye
dispersion, followed by chemical reduction to its soluble leuco form, fixation within the fiber in a
steam chamber, and subsequent re-oxidation to the insoluble pigment.

Physicochemical Properties of Vat Black 27
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Property Value Reference
C.l. Name Vat Black 27, 69005 [1]

CAS Number 2379-81-9 [1]
Molecular Formula Ca2H23N306 [1]
Molecular Weight 665.65 g/mol [1]
Appearance Black Powder [2]

Insoluble in water, acetone,
Solubility and ethanol. Slightly soluble in [1112]

chloroform and pyridine.

Leuco Form (Alkaline

Reduction)

Reddish-brown

[1]

Experimental Protocols

The pad-steam process for Vat Black 27 can be divided into three main stages: padding with

the dye dispersion, chemical padding and steaming for fixation, and post-treatment.

Padding with Vat Black 27 Dispersion

This initial step involves impregnating the fabric with a uniform dispersion of the Vat Black 27

pigment.

Protocol:

o Prepare the padding liquor according to the desired shade depth as specified in Table 2.

e Ensure all components are thoroughly mixed to form a stable dispersion.

o Set the padding mangle pressure to achieve a wet pick-up of 60-80%.

o Pass the prepared cellulosic fabric through the padding liquor at a constant speed.

e The padded fabric can be passed through an optional pre-drying or drying step depending

on the specific machinery and process (Pad-Dry-Pad-Steam variant). For the direct Pad-
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Steam process, the wet fabric proceeds to the chemical padding stage.

Chemical Padding and Steaming

In this crucial stage, the padded fabric is treated with a reducing solution to convert the
insoluble vat dye into its soluble leuco form, which then diffuses into the fiber. Fixation occurs in
a steam chamber.

Protocol:

Prepare the chemical pad liquor containing sodium hydroxide and sodium hydrosulphite as
detailed in Table 2.

o Immediately after the pigment padding (or drying), pass the fabric through the chemical pad.
o Without delay, introduce the fabric into a steamer saturated with steam at 101-103°C.

e The steaming time is typically 60-90 seconds to ensure complete reduction and fixation of
the dye.

e The steamer should be as close as possible to the chemical pad to minimize air exposure
and decomposition of the reducing agent.

Post-Treatment (Oxidation, Soaping, and Rinsing)

The final stage involves re-oxidizing the leuco form of the dye back to its insoluble pigment
form within the fiber, followed by washing to remove unfixed dye and residual chemicals.

Protocol:

e Rinsing: Immediately after steaming, rinse the fabric in cold water to remove excess alkali
and reducing agent.

o Oxidation: Treat the fabric with an oxidizing agent, such as hydrogen peroxide (2-4 g/L) or
sodium perborate, in a subsequent bath at 40-50°C to convert the leuco dye back to its
insoluble form.
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e Soaping: The fabric is then subjected to a vigorous soaping treatment at or near the boil (95-
100°C) with a detergent (e.g., 1-2 g/L anionic detergent) to remove any loosely adhering dye
particles and to stabilize the final shade.

» Final Rinsing: Thoroughly rinse the fabric with hot and then cold water to remove all residual
chemicals.

e Drying: Dry the finished fabric.

Data Presentation

Table 1: Fastness Properties of Vat Black27

Fastness Test ISO Standard Rating
Light Fastness (Xenon Arc) 7

Washing Fastness (ISO 105-C10) 4-5

Rubbing Fastness (ISO 105-X12) 4-5

Perspiration Fastness (ISO 105-E04) 4-5

Chlorine Bleach Fastness (ISO 105-N01) 2

Mercerizing Fastness 3

Note: Fastness ratings are on a scale of 1 to 5 (or 1 to 8 for light fastness), with higher numbers
indicating better fastness.

Table 2: lllustrative Pad-Steam Recipes for Vat Black 27
on Cotton
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Component Light Shade Medium Shade Dark Shade

Pigment Padding

Liquor
Vat Black 27 (g/L) 10 30 50
Dispersing Agent (g/L) 1-2 2-3 3-4
Anti-migrating Agent

10-15 15-20 20-25
(9/L)
Wetting Agent (g/L) 1-2 1-2 1-2
Chemical Padding
Liquor
Sodium Hydroxide

_ 25-30 35-50 50-70

(Caustic Soda) (g/L)
Sodium Hydrosulphite

25-30 35-50 50-70
(Hydrose) (g/L)
Process Parameters
Wet Pick-up (%) 60-80 60-80 60-80
Steaming

101-103 101-103 101-103
Temperature (°C)
Steaming Time

60-90 60-90 60-90

(seconds)

Disclaimer: The concentrations provided are illustrative and may require optimization based on
the specific substrate, machinery, and desired final shade.

Mandatory Visualizations
Diagram 1: Pad-Steam Dyeing Workflow for Vat Black 27
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Post-Treatment
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Caption: Workflow for the continuous pad-steam dyeing of cellulosic fabric with Vat Black 27.

Diagram 2: Chemical Transformation of Vat Black 27
during Dyeing
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Caption: Chemical transformations of Vat Black 27 during the pad-steam dyeing process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1669110#pad-steam-dyeing-method-for-vat-black-
27]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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